Cas no 6123-63-3 (1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one)

1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one structure
6123-63-3 structure
Product Name:1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
CAS No:6123-63-3
MF:C12H12N2O
MW:200.236482620239
MDL:MFCD00020733
CID:85548
PubChem ID:80207
Update Time:2025-08-03

1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
    • 4-Acetyl-5-methyl-1-phenyl-1H-pyrazole
    • 1-(5-Methyl-1-phenyl-1H-pyrazol-4-yl)-1-ethanone
    • 1-(5-methyl-1-phenylpyrazol-4-yl)ethanone
    • 4-Acetyl-5-methyl-1-phenylpyrazole
    • Methyl 5-methyl-1-phenyl-4-pyrazolyl ketone
    • Ketone,methyl 5-methyl-1-phenylpyrazol-4-yl (8CI)
    • 1-Phenyl-4-acetyl-5-methylpyrazole
    • NSC 140728
    • 1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
    • 1-(5-methyl-1-phenyl-pyrazol-4-yl)ethanone
    • MFCD00020733
    • SMR000334160
    • HMS550K21
    • NS00034616
    • 1-(5-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone #
    • 4K2AC94LV5
    • Maybridge1_003233
    • 1B-053
    • NSC-140728
    • SR-01000641515-1
    • SCHEMBL2544046
    • HMS2653E14
    • 4-acetyl-5-methyl-1-phenyl pyrazole
    • CD 09766
    • EN300-26896
    • DTXSID00210142
    • NCGC00246532-01
    • CCG-52271
    • Ethanone, 1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-
    • CS-0243833
    • EINECS 228-091-4
    • FT-0605794
    • MLS000720820
    • AKOS000348760
    • NSC140728
    • 6123-63-3
    • J-503435
    • CHEMBL1448664
    • Z235342055
    • STL428828
    • DB-053817
    • BBL034675
    • 228-091-4
    • GAA12363
    • DTXCID00132633
    • MDL： MFCD00020733
    • Inchi： 1S/C12H12N2O/c1-9-12(10(2)15)8-13-14(9)11-6-4-3-5-7-11/h3-8H,1-2H3
    • InChI Key： FZEDJUVQMGBVRC-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=NN(C2C=CC=CC=2)C=1C

Computed Properties

  • Exact Mass: 200.09500
  • Monoisotopic Mass: 200.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2
  • Topological Polar Surface Area: 34.9A^2

Experimental Properties

  • Color/Form: Grayish yellow crystalline powder, odourless
  • Density: 1.181
  • Melting Point: 103-105°C
  • Boiling Point: 506.6°C at 760 mmHg
  • Flash Point: 260.2°C
  • Refractive Index: 1.581
  • PSA: 34.89000
  • LogP: 2.38330
  • Solubility: Insoluble in water

1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one Security Information

1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR23884-1g
1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
 6123-63-3
1g
 £192.00 2023-09-02
Apollo Scientific
OR23884-5g
1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
 6123-63-3
5g
 £480.00 2023-09-02
Chemenu
CM275005-25g
1-(5-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
 6123-63-3 95%
25g
 $570 2023-02-02
TRC
B399910-10mg
1-(5-Methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
 6123-63-3
10mg
 $ 50.00 2022-06-07
TRC
B399910-50mg
1-(5-Methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
 6123-63-3
50mg
 $ 65.00 2022-06-07
TRC
B399910-100mg
1-(5-Methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
 6123-63-3
100mg
 $ 80.00 2022-06-07
Chemenu
CM275005-10g
1-(5-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
 6123-63-3 95%
10g
 $286 2021-08-18
Chemenu
CM275005-25g
1-(5-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
 6123-63-3 95%
25g
 $611 2021-08-18
Alichem
A049004941-10g
1-(5-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
 6123-63-3 95%
10g
 $299.88 2023-09-01
Alichem
A049004941-25g
1-(5-Methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
 6123-63-3 95%
25g
 $679.12 2023-09-01

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